Cas no 824-27-1 (4(1H)-Pyrimidinone,5,6-diamino-1-methyl-)

• Product name: 4(1H)-Pyrimidinone,5,6-diamino-1-methyl-
• CAS No: 824-27-1
• MF: C₅H₈N₄O
• MW: 140.14322
• CID: 721058
• PubChem ID: 53425996

4(1H)-Pyrimidinone,5,6-diamino-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone,5,6-diamino-1-methyl-
• 4,5-DIAMINO-3-METHYL-6-OXOPYRIMIDINE
• 5,6-diamino-1-methylpyrimidin-4-one
• 4(1H)-Pyrimidinone,5,6-diamino-1-methyl
• 4.5-Diamino-3.6-dihydro-3-methyl-6-oxo-pyrimidin
• 5,6-Diamino-1,4-dihydro-1-methyl-4-oxopyrimidin
• 5,6-diamino-1-methyl-1H-pyrimidin-4-one
• AKOS006276676
• FT-0692653
• 824-27-1
• DTXSID00699039
• 5,6-Diamino-1-methylpyrimidin-4(1H)-one

• Inchi： InChI=1S/C5H8N4O/c1-9-2-8-5(10)3(6)4(9)7/h2H,6-7H2,1H3
• InChI Key： HRAAOQLDXBMDJS-UHFFFAOYSA-N
• SMILES： CN1C=NC(=O)C(=C1N)N

Computed Properties

• Exact Mass: 140.07000
• Monoisotopic Mass: 140.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 84.7A^2

Experimental Properties

• PSA: 86.93000
• LogP: 0.10710